2-Bromo-3-fluorostyrene

• IUPAC Name: 2-bromo-1-ethenyl-3-fluorobenzene
• InChI: InChI=1S/C8H6BrF/c1-2-6-4-3-5-7(10)8(6)9/h2-5H,1H2
• InChI Key: CHKAGDPURTUXDY-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C(=CC=C1)F)Br
• Molecular Formula: C8H6BrF
• Molecular Weight: 201.04 g/mol

Description

2-Bromo-3-fluorostyrene (2-Br-3-FS) is a synthetic organic compound that is widely used in scientific research. It is a monomer that can be used to create polymers and copolymers materials, and it is also used in the synthesis of various compounds. 2-Br-3-FS is a versatile compound that can be used in a variety of applications, including drug synthesis, polymer synthesis, and catalysis.

Scientific Research Applications

Synthesis Applications

• Radical Nitration-Debromination : A method for synthesizing 2-fluoro-2-nitrostyrenes involves radical nitration of 2-bromo-2-fluorostyrenes, yielding α-fluoro-nitroalkenes as Z-isomers. This method is highly efficient and broad in scope, offering a versatile approach for creating various fluorinated products (Motornov et al., 2017).

Polymer Science

• Copolymers with 4-Fluorostyrene : Novel copolymers involving ring-substituted 2-phenyl-1,1-dicyanoethylenes, including 2-bromo and 2-fluorostyrene, demonstrate unique thermal properties and structural characteristics. These copolymers exhibit high glass transition temperatures and potential for advanced material applications (Kharas et al., 2010).

Photodegradation Studies

• Photodegradation of Fluorostyrene Polymers : The study of photodegradation in various fluorostyrene polymers, such as poly(p-fluorostyrene), provides insights into the stability and degradation pathways of these materials, crucial for their application in different environmental conditions (Weir & Milkie, 1979).

Chemical Synthesis and Reactivity

• Diels-Alder Reactions : α-Fluorostyrenes synthesized from β-naphth-l-yl fluorostyrenes, including those with bromo and fluoro substitutions, are used in [4+2]-cycloadditions, highlighting their reactivity in crucial synthetic pathways (Ernet & Haufe, 1996).

Nanoparticle and Polymer Synthesis

• Synthesis of Enhanced Brightness Nanoparticles : Utilizing halogenated styrenes, including 2-fluorostyrene, in the creation of nanoparticles with adjustable molecular weights and high fluorescence emission, showcases their potential in the development of advanced materials and sensors (Fischer, Baier, & Mecking, 2013).

Molecular Structure Analysis

• Structural and Conformational Analysis : Studies on the molecular structure and conformation of 2-fluorostyrene molecules, including their stability and rotational barriers, contribute to a deeper understanding of their chemical behavior and potential applications (Teixeira-Dias & Ribeiro-Claro, 1992).